Cas no 64603-71-0 (3-(2-formylphenoxy)propanoic acid)

• Product Name: 3-(2-formylphenoxy)propanoic acid
• CAS No: 64603-71-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 389672
• PubChem ID: 17607740
• Update Time: 2025-05-24

3-(2-formylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2-formylphenoxy)-
• 3-(2-formylphenoxy)propanoic acid
• Z954894366
• MFCD11557064
• CS-0252548
• AKOS002681596
• 3-(2-formylphenoxy)propanoicacid
• EN300-60759
• 64603-71-0
• SY182695
• DTXSID00589805
• 3-(o-formylphenoxy) propanoic acid
• SCHEMBL2557964

• Inchi： 1S/C10H10O4/c11-7-8-3-1-2-4-9(8)14-6-5-10(12)13/h1-4,7H,5-6H2,(H,12,13)
• InChI Key： AZDHETRMCZUOPG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCC(=O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(2-formylphenoxy)propanoic acid

Comprehensive Overview of 3-(2-Formylphenoxy)Propanoic Acid (CAS No. 64603-71-0): Properties, Applications, and Industry Insights

3-(2-Formylphenoxy)propanoic acid (CAS No. 64603-71-0) is a specialized organic compound with a unique molecular structure, combining a formylphenoxy group with a propanoic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a chemical intermediate. Its IUPAC name reflects its precise structural features, making it a subject of interest for synthetic chemists and material scientists alike.

In recent years, the demand for high-purity intermediates like 3-(2-formylphenoxy)propanoic acid has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 64603-71-0 solubility" or "synthesis of formylphenoxy derivatives," highlighting its relevance in optimizing reaction pathways. The compound's carboxylic acid functionality enables diverse derivatization, while its aromatic aldehyde group offers opportunities for Schiff base formation—a hot topic in coordination chemistry and catalysis.

From an industrial perspective, 64603-71-0 is often discussed alongside biodegradable polymers and photoactive materials, addressing growing environmental concerns. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, as evidenced by frequent queries like "HPLC method for 3-(2-formylphenoxy)propanoic acid." The compound's thermal stability and solubility profile (often in polar aprotic solvents) further enhance its utility in multistep synthesis.

The rise of computational chemistry has also impacted research on this molecule, with studies exploring its molecular docking potential or "DFT calculations for formylphenoxy compounds." Such investigations align with the broader trend of AI-assisted molecular design, where precise structure-activity relationships are crucial. Notably, the compound's logP value and hydrogen bonding capacity make it a candidate for prodrug development—a frequently searched topic in medicinal chemistry forums.

Regulatory compliance remains a key consideration for manufacturers of CAS 64603-71-0. While not classified as hazardous under major chemical inventories, proper storage conditions (e.g., protection from light sensitivity and moisture) are essential to maintain stability. Industry best practices emphasize GMP-grade synthesis for pharmaceutical applications, reflecting the compound's role in API manufacturing.

Emerging applications in material science include its use as a crosslinking agent for self-healing polymers—a trending research area. The compound's bifunctional reactivity (aldehyde + carboxyl) also positions it as a candidate for covalent organic frameworks (COFs), addressing searches like "COF building blocks 2024." Such innovations underscore the importance of 64603-71-0 in next-generation technologies.

For laboratories handling this compound, analytical challenges such as "GC-MS fragmentation pattern of 3-(2-formylphenoxy)propanoic acid" or "column selection for purification" are common discussion points. Recent publications have optimized microwave-assisted synthesis routes, reducing reaction times—an eco-friendly approach aligned with sustainable chemistry principles.

In conclusion, 3-(2-formylphenoxy)propanoic acid (CAS No. 64603-71-0) exemplifies the intersection of fundamental research and industrial innovation. Its dual functional groups enable diverse applications, from small-molecule therapeutics to advanced materials, while ongoing studies continue to expand its potential in alignment with global scientific priorities.